Cas no 110192-23-9 (METHYL 5-HYDROXY-3,4-DIHYDRO-2(1H)-ISOQUINOLINECARBOXYLATE)

• Product Name: METHYL 5-HYDROXY-3,4-DIHYDRO-2(1H)-ISOQUINOLINECARBOXYLATE
• CAS No: 110192-23-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4471289
• PubChem ID: 13948247
• Update Time: 2025-10-30

METHYL 5-HYDROXY-3,4-DIHYDRO-2(1H)-ISOQUINOLINECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-HYDROXY-3,4-DIHYDRO-2(1H)-ISOQUINOLINECARBOXYLATE
• 2(1H)-ISOQUINOLINECARBOXYLIC ACID, 3,4-DIHYDRO-5-HYDROXY-, METHYL ESTER
• methyl 5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• N-methoxycarbonyl-5-hydroxy-1,2,3,4-tetrahydroisoquinoline
• 110192-23-9
• METHYL 5-HYDROXY-3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBOXYLATE

• Inchi： 1S/C11H13NO3/c1-15-11(14)12-6-5-9-8(7-12)3-2-4-10(9)13/h2-4,13H,5-7H2,1H3
• InChI Key： BUHIKYVJCDXIOV-UHFFFAOYSA-N
• SMILES： C1C2=C(C(O)=CC=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 207.08954328Da
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on METHYL 5-HYDROXY-3,4-DIHYDRO-2(1H)-ISOQUINOLINECARBOXYLATE

Introduction to Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate (CAS No. 110192-23-9)

Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate, identified by its CAS number 110192-23-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative belongs to the isoquinoline family, a class of molecules renowned for their diverse biological activities and structural versatility. The presence of both hydroxyl and carboxylate functional groups in its molecular framework enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate structure is characterized by a fused benzene and pyridine ring system, with the hydroxyl group positioned at the 5-position and the carboxylate moiety at the 2-position. This specific arrangement imparts unique electronic and steric properties that have been exploited in various synthetic pathways. The compound’s solubility profile and stability under different conditions further contribute to its utility in laboratory-scale reactions as well as potential industrial applications.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate molecule has been investigated for its potential as a precursor in the development of novel therapeutic agents. Its scaffold can be modified through various chemical transformations, such as alkylation, acylation, or cyclization, to generate analogs with tailored biological properties.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules that mimic natural products found in plants and microorganisms. For instance, researchers have leveraged the Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate scaffold to develop inhibitors of enzymes involved in metabolic pathways relevant to human health. These inhibitors have shown promise in preclinical studies as potential treatments for metabolic disorders and infections.

The pharmaceutical industry has also explored the use of this compound in the development of small-molecule probes for studying protein-protein interactions. The unique structural features of Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate allow it to act as a ligand that selectively binds to target proteins, facilitating high-throughput screening assays. Such assays are crucial for identifying new drug candidates and understanding disease mechanisms at a molecular level.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate by enabling virtual screening of large chemical libraries. Machine learning algorithms can predict the binding affinity of this compound and its derivatives to biological targets with high accuracy. This approach has accelerated the discovery process by allowing researchers to prioritize promising candidates for experimental validation.

The synthesis of Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate itself is a testament to the ingenuity of modern synthetic organic chemistry. Multi-step reactions involving cyclization, oxidation, and esterification have been optimized to produce this compound with high yield and purity. These synthetic strategies not only highlight the versatility of isoquinoline chemistry but also demonstrate the importance of robust methodologies in pharmaceutical research.

As our understanding of disease biology evolves, so too does our appreciation for compounds like Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate. Ongoing research continues to uncover new therapeutic applications for this molecule and its derivatives. By integrating insights from medicinal chemistry, biochemistry, and computational biology, scientists are paving the way for next-generation treatments that address complex medical challenges.

The future prospects for Methyl 5-Hydroxy-3,4-dihydro-2(1H)-isoquinolinecarboxylate are bright, particularly as new synthetic techniques and analytical tools become available. Its role as a building block for drug discovery underscores its importance in modern chemistry. As researchers continue to explore its potential, we can expect further breakthroughs that will benefit patients worldwide.